4-Acetamido-6-nitrobenzene-1,3-dicarboxylic acid
Description
4-Acetamido-6-nitrobenzene-1,3-dicarboxylic acid is a chemical compound with the molecular formula C10H8N2O7 . It is used in diverse scientific research applications due to its unique properties.
Molecular Structure Analysis
The molecular structure of 4-Acetamido-6-nitrobenzene-1,3-dicarboxylic acid involves an acetamido group, a nitro group, and two carboxylic acid groups attached to a benzene ring . More detailed structural analysis would require specific experimental data or computational modeling.Mechanism of Action
Target of Action
It’s suggested that the molecule and its derivatives hold promise as potential antiviral agents for the treatment of covid-19 .
Mode of Action
It’s known that benzene derivatives can undergo electrophilic aromatic substitution because aromaticity is maintained . This involves a two-step mechanism where the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate, followed by the removal of a proton from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
The molecule’s potential as an antiviral agent suggests it may interact with viral replication or entry pathways .
Pharmacokinetics
A study conducted an admet analysis utilizing swissadme to examine the molecule’s performance within a living organism and compute its physicochemical characteristics .
Result of Action
Its potential as an antiviral agent suggests it may inhibit viral replication or entry, thereby preventing the spread of the virus within the host .
properties
IUPAC Name |
4-acetamido-6-nitrobenzene-1,3-dicarboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O7/c1-4(13)11-7-3-8(12(18)19)6(10(16)17)2-5(7)9(14)15/h2-3H,1H3,(H,11,13)(H,14,15)(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PVKBHMXHHRPTAV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=C(C=C1C(=O)O)C(=O)O)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00356559 |
Source
|
| Record name | 4-Acetamido-6-nitrobenzene-1,3-dicarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00356559 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Acetamido-6-nitrobenzene-1,3-dicarboxylic acid | |
CAS RN |
342045-62-9 |
Source
|
| Record name | 4-Acetamido-6-nitrobenzene-1,3-dicarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00356559 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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